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Compound of Interest

Compound Name: SNIPER(TACC3)-2 hydrochloride
Cat. No.: B15621305
Get Quote

This document provides crucial safety and logistical information for the proper handling and
disposal of SNIPER(TACC3)-2 hydrochloride, a research chemical used by scientists and
drug development professionals. The following procedural guidance is designed to ensure the
safe management of this compound in a laboratory setting.

Safety and Handling Information

While the Safety Data Sheet (SDS) for a related compound from MedchemExpress indicates it
is not classified as a hazardous substance, it is imperative to handle SNIPER(TACC3)-2
hydrochloride with the standard care afforded to all laboratory chemicals.[1] This includes
avoiding inhalation, and contact with skin and eyes, and ensuring use in a well-ventilated area.
[1] Always wear appropriate personal protective equipment (PPE), including gloves, lab coat,
and safety glasses. In case of contact, flush the affected area with copious amounts of water.[1]
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Parameter Information Source

o Not a hazardous substance or
Hazard Classification ot MedchemExpress SDS[1]
mixture

-20°C for 3 years; 4°C for 2
Storage (Powder) MedchemExpress SDS[1]
years

-80°C for 2 years; -20°C for 1
Storage (In solvent) MedchemExpress SDS[1]
year

. . Flush with water, seek medical
First Aid (Eyes) tenti MedchemExpress SDS[1]
attention

] ) ] Rinse with water, remove
First Aid (Skin) ) ) MedchemExpress SDS[1]
contaminated clothing

) ) ) Move to fresh air, provide CPR
First Aid (Inhalation) ) MedchemExpress SDS[1]
if necessary

Wash out mouth, do NOT
First Aid (Ingestion) induce vomiting, seek medical MedchemExpress SDS[1]

attention

Disposal Protocol for SNIPER(TACC3)-2
Hydrochloride

The following step-by-step protocol outlines the recommended procedure for the disposal of
SNIPER(TACC3)-2 hydrochloride and its waste. This protocol is based on general principles
of laboratory chemical waste management for non-hazardous materials.

1. Waste Segregation:

o Collect all waste containing SNIPER(TACC3)-2 hydrochloride, including unused product,
contaminated consumables (e.g., pipette tips, tubes), and solutions, in a designated and
clearly labeled waste container.

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

2. Decontamination of Labware:
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e Thoroughly rinse any labware that has come into contact with SNIPER(TACC3)-2
hydrochloride with an appropriate solvent (e.g., ethanol or isopropanol) followed by copious
amounts of water.

o Collect the initial rinsate as chemical waste. Subsequent rinses with water may be disposed
of down the drain, subject to local regulations.

3. Preparation for Disposal:

o Ensure the waste container is securely sealed and properly labeled with the full chemical
name ("SNIPER(TACC3)-2 hydrochloride™) and any other information required by your
institution.

4. Final Disposal:

o Transfer the sealed waste container to your institution's designated chemical waste storage
area for collection by a licensed hazardous waste disposal company.

o Even though the compound may not be classified as hazardous, it should be disposed of
through a certified chemical waste vendor to ensure environmentally responsible
management.

Disposal Workflow
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Caption: Logical workflow for the proper disposal of SNIPER(TACC3)-2 hydrochloride waste.

Signaling Pathway Context

SNIPER(TACC3)-2 is a specific and non-genetic IAP-dependent protein eraser (SNIPER) that
targets the Transforming Acidic Coiled-Coil containing protein 3 (TACC3) for degradation. It
achieves this by recruiting Inhibitor of Apoptosis Proteins (IAPs), which are E3 ubiquitin ligases,
to the TACC3 protein, leading to its ubiquitination and subsequent degradation by the
proteasome. This mechanism of action is central to its function in inducing cancer cell death.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
SNIPER(TACC3)-2 Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621305/docs#essential-safety-and-disposal-
procedures-for-sniper-tacc3-2-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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